2-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)nicotinamide, also known as MPN, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a nicotinamide derivative and has been synthesized using various methods.
Scientific Research Applications
Neuroprotective and Cognitive Function Improvement : Nicotinamide has been investigated for its potential neuroprotective effects and ability to preserve and enhance neurocognitive function. Studies suggest that it may be beneficial in conditions such as age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and brain injuries due to its role in cellular energy production and stress responses (Rennie et al., 2015).
Anticancer and Biomarker Potential : The enzyme Nicotinamide N-methyltransferase (NNMT) has been shown to be overexpressed in various cancers, with its levels correlating with key prognostic parameters and patient survival. NNMT's role in promoting cell proliferation, migration, and invasiveness suggests it may serve as a potential biomarker for cancer diagnosis and prognosis, as well as a target for anticancer treatment (Campagna et al., 2021).
Potential in Treating Hyperphosphatemia in CKD : Nicotinamide has been explored for its efficacy in treating hyperphosphatemia in patients with chronic kidney disease (CKD). Its ability to decrease intestinal phosphate transport presents it as a novel tool for managing serum phosphate levels, though further research on its long-term safety and efficacy is necessary (Ginsberg & Ix, 2016).
Metabolic and Epigenetic Regulation : Nicotinamide N-methyltransferase (NNMT) plays a critical role in linking one-carbon metabolism with cellular methylation balance and NAD+ levels. Its regulation and activity impact various physiological and pathological processes, including lipid regulation in the liver, obesity, insulin resistance, and cancer progression. NNMT's intricate role suggests it as a promising target for addressing metabolic disorders and cancer (Roberti et al., 2021).
Pharmacological Properties of Osthole : While not directly related to 2-methoxy-N-((1-phenylpyrrolidin-2-yl)methyl)nicotinamide, research on osthole, another compound with neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities, demonstrates the broad potential of naturally derived compounds in scientific research and their multifaceted applications in medicine (Zhang et al., 2015).
Properties
IUPAC Name |
2-methoxy-N-[(1-phenylpyrrolidin-2-yl)methyl]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-23-18-16(10-5-11-19-18)17(22)20-13-15-9-6-12-21(15)14-7-3-2-4-8-14/h2-5,7-8,10-11,15H,6,9,12-13H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHGNIBOSRHPLLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)C(=O)NCC2CCCN2C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.